Niclosamide-13C6 hydrateNiclosamide-13C6 hydrateNiclosamide-13C6 hydrate is a labelled analogue of Niclosamide. Niclosamide is an oral antihelminthic drug, which has been used to treat tapeworm infection for about 50 years.
Brand Name:
Vulcanchem
CAS No.:
1325808-64-7
VCID:
VC0196462
InChI:
SMILES:
Molecular Formula:
13C6C7H8Cl2N2O4·xH2O
Molecular Weight:
333.071 (anhydrous)
Niclosamide-13C6 hydrate
CAS No.: 1325808-64-7
VCID: VC0196462
Molecular Formula: 13C6C7H8Cl2N2O4·xH2O
Molecular Weight: 333.071 (anhydrous)
Purity: 95% by HPLC; 98% atom 13C
* For research use only. Not for human or veterinary use.
Description
Niclosamide-13C6 hydrate is a stable isotope-labeled version of Niclosamide, a chlorinated salicylanilide compound. Niclosamide itself is well-known for its anthelmintic properties and has been explored for potential antineoplastic activities. The 13C6 labeling is used primarily for research purposes, such as tracing the compound's metabolism or quantifying its presence in biological samples.
Safety and Handling
Hazards: Classified as a skin irritant (Category 2), eye irritant (Category 2), and potential allergen (Category 1).
Storage Conditions: Should be stored at 20°C in a dry, well-ventilated area.
Biological Activity
Parent Compound (Niclosamide): Niclosamide has shown potential in inhibiting STAT3 signaling pathways, which are crucial in cancer cell proliferation. It also exhibits antihelminthic properties.
Cancer Research: Niclosamide has been studied for its ability to inhibit Wnt/β-catenin signaling and its potential to synergize with other drugs in cancer treatment, such as overcoming resistance to enzalutamide in prostate cancer.
Use of Stable Isotopes
Tracing and Quantification: The 13C6 labeling allows researchers to trace the metabolism and quantify the presence of Niclosamide in biological samples using mass spectrometry.
